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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)pyrimidine
Cat. No.: B13122788
Get Quote

Emergency Overview & Chemical Characterization

Immediate Action Required: If a spill has occurred, proceed directly to Section 5: Spill
Response & Decontamination.[1]

2-(3-Methoxyphenoxy)pyrimidine is a heterocyclic building block commonly used in
medicinal chemistry.[1][2] While not classified as an "acutely hazardous" substance (P-listed)
by the US EPA, it exhibits significant irritant properties and potential aquatic toxicity that
mandate strict segregation from general waste streams.[1][2]

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13122788#bc-rfq
https://www.vumc.org/safety/waste/u-listed-wastes
https://www.benchchem.com/product/b13122788/docs?utm_src=pdf-body#2-3-methoxyphenoxy-pyrimidine-proper-disposal-procedures
https://www.vumc.org/safety/waste/u-listed-wastes
https://www.epa.gov/system/files/documents/2025-04/consolidated-list-of-lists-updated-april-2025.pdf
https://www.vumc.org/safety/waste/u-listed-wastes
https://www.epa.gov/system/files/documents/2025-04/consolidated-list-of-lists-updated-april-2025.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13122788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data

CAS Number 73226-22-9

Molecular Formula C11H10N202

Physical State Solid (Crystalline prisms)

Soluble in Chloroform, DCM, DMSO; Sparingly

Solubility
soluble in water

Irritant (Skin/Eye/Respiratory), Acute Tox.[1][2]
(Oral)

Hazard Class

Storage Cool, dry place; Keep container tightly closed

Expert Insight: The ether linkage (methoxyphenoxy) in this pyrimidine derivative is generally
stable.[2] However, unlike simple aliphatic ethers, it does not typically form explosive peroxides
upon storage.[1][2] Nevertheless, it should be treated as a reactive organic intermediate and
segregated from strong oxidizers to prevent uncontrolled exothermic reactions.[1]

Waste Classification & Regulatory Status

Proper classification is the foundation of compliance. This substance is not explicitly listed on
the EPA P-list or U-list [1].[1] However, under RCRA (Resource Conservation and Recovery
Act) guidelines, the generator must determine if the waste exhibits hazardous characteristics.

[11[2]
¢ RCRA Status: Non-listed Hazardous Waste.

o Characteristic Assignment: Likely Toxic (D000) based on oral toxicity profiles of similar
pyrimidines.

o EPA Waste Code Recommendation: If unlisted, label as "Hazardous Waste - Toxic, Irritant".
[1][2] Do not use P-codes unless specifically advised by your local EHS officer for internal
tracking.[1]

Waste Segregation Decision Tree
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Effective disposal begins with segregation. Mixing incompatible waste streams is the leading
cause of laboratory accidents during waste transport.

Waste Generation:

2-(3-Methoxyphenoxy)pyrimidine
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Figure 1:Waste segregation logic flow.[1][2] Correct stream selection prevents cross-
contamination and ensures incinerator compatibility.[1][2]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal

Applicability: Expired pure substance, contaminated weighing boats, gloves, and paper towels.

[1][2]

o PPE Verification: Don nitrile gloves (double-gloving recommended), safety goggles, and a
lab coat.[1][2]
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» Containment: Place the solid waste into a clear, chemically resistant polyethylene bag.

o Why? Clear bags allow waste handlers to visually inspect for prohibited items (e.g.,
sharps, mercury thermometers) without opening the bag.[1][2]

e Labeling: Attach a hazardous waste tag immediately.[3]

o Chemical Name: Write "2-(3-Methoxyphenoxy)pyrimidine" fully. Do not use
abbreviations or structural formulas.

o Hazards: Check "Toxic" and "lrritant".

o Secondary Containment: Seal the bag and place it into the laboratory's designated "Solid
Hazardous Waste" drum or pail.

o Sharps: If the solid is in a glass vial that cannot be emptied, the entire vial must go into a
Sharps Container tagged for chemical incineration, not the soft solid waste bin.[1]

Protocol B: Liquid Waste Disposal

Applicability: Mother liquors, HPLC waste, and dissolved reaction byproducts.[1][2]
o Solvent Identification: Determine the primary solvent.
o If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste carboy.

o If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate: Use the Non-Halogenated
Waste carboy.[1][2]

» Compatibility Check: Ensure the receiving carboy does not contain strong oxidizers (e.qg.,
Nitric Acid waste) or reactive metals.[2]

o Trustworthiness Check:[1] Verify the pH of the waste solution.[4] If highly acidic (< pH 2) or
basic (> pH 12), neutralize to pH 5-9 before adding to organic solvent waste containers to
prevent drum corrosion or gas evolution [2].[2]

o Transfer: Use a funnel to prevent splashing. Fill the container only to 90% capacity to allow
for thermal expansion.
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o Closure: Cap the container tightly immediately after use. Do not leave funnels in the neck of
the waste container.

Spill Response & Decontamination

In the event of a spill, rapid containment minimizes exposure and environmental impact.[1]

Evacuate & Call EHS
(Major Spill)

Spill Detected No (Minor)

(Minor Spil)

Don PP Decontaminate Surface
Resp. Protection (N95/P100) Absorb/Sweep
10 (Soap & Water Wash)
Double Nitrile Gloves

Click to download full resolution via product page

Figure 2:Emergency response workflow. Assess the scale of the spill before attempting
cleanup.[1][2]

Cleanup Procedure (Minor Spill < 50g9):
 |solate: Mark the area. Ensure fume hoods are running to capture dust/vapors.

o Solid Spill: Gently sweep the powder into a dustpan using a brush. Avoid creating airborne
dust.[5][6]

o Technique: Cover the powder with wet paper towels (dampened with water) before
sweeping to suppress dust generation.[2]

 Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads).

» Decontamination: Wipe the surface with a soap and water solution. The pyrimidine ring is
stable; simple detergent is sufficient to remove residues.

o Disposal: All cleanup materials (towels, absorbent, gloves) must be disposed of as
hazardous chemical waste (Protocol A).[1][2]

Final Disposal Method
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The ultimate disposal method for 2-(3-Methoxyphenoxy)pyrimidine is High-Temperature
Incineration.[1][2]

e Mechanism: Incineration at >1000°C ensures complete destruction of the pyrimidine ring and
the ether linkage, converting the compound into CO2, H20, and NOx gases (which are
scrubbed).[1][2]

e Prohibited Methods:
o Do NOT flush down the drain (Sanitary Sewer).[2]
o Do NOT dispose of in regular trash (Municipal Landfill).[2]

o Do NOT evaporate solvents in the fume hood to reduce volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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